Cas no 104579-03-5 (5'-O-DMT-N4-Bz-5-Me-dC)

5'-O-DMT-N4-Bz-5-Me-dC is a protected nucleoside derivative widely used in oligonucleotide synthesis, particularly in solid-phase phosphoramidite chemistry. The 5'-O-DMT (4,4'-dimethoxytrityl) group ensures selective deprotection during chain elongation, while the N4-benzoyl (Bz) moiety protects the exocyclic amine of the 5-methylcytosine (5-Me-dC) base, preventing undesired side reactions. This modification enhances stability and coupling efficiency during automated synthesis. The 5-methyl group on the cytosine ring improves nuclease resistance and duplex stability in the resulting oligonucleotides. The compound is rigorously purified to meet high-purity standards, ensuring reliable performance in research and therapeutic applications, such as antisense oligonucleotides and siRNA design.
5'-O-DMT-N4-Bz-5-Me-dC structure
5'-O-DMT-N4-Bz-5-Me-dC structure
Product Name:5'-O-DMT-N4-Bz-5-Me-dC
CAS No:104579-03-5
MF:C38H37N3O7
MW:647.716290235519
MDL:MFCD00057965
CID:126288
PubChem ID:11331209
Update Time:2025-11-01

5'-O-DMT-N4-Bz-5-Me-dC Chemical and Physical Properties

Names and Identifiers

    • Cytidine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-methyl-
    • 5'-O-(4,4'-DIMETHOXYTRITYL)-N4-BENZOYL-5-METHYL-2'-DEOXYCYTIDINE
    • 5'-O-dimethoxytrityl-2'-deoxy-N4-benzoyl-5-methylcytidine
    • DMT-NBZ-5-METHYL DC
    • N4-benzoyl-5-methyl-5'-O-DMT-2'-deoxycytidine
    • N-Benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-methylcytidine
    • N4-Benzoyl-2'-deoxy-5'-O-DMT-5-methylcytidine
    • 5'-O-(4,4'-Dimethoxytrityl)-N4-benzoyl-5-methyl- 2'-deoxycytidine
    • N-(1-((2R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxytetrahydrofuran-2-yl)-5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
    • C38H37N3O7
    • Z6744
    • N-{1-[(2R,4S,5R)-5-{[bis(4-methoxyphenyl)(phenyl)me
    • 5'-O-DMT-N4-Bz-5-Me-dC
    • GS-5525
    • 104579-03-5
    • 5'-O-DMT-N4-Benzoyl-2'-Deoxy-5-Methylcytidine
    • H10050
    • MFCD00057965
    • N-{1-[(2R,4S,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-hydroxyoxolan-2-yl]-5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
    • J-001190
    • 5/'-O-(4,4/'-DIMETHOXYTRITYL)-N4-BENZOYL-5-METHYL-2/'-DEOXYCYTIDINE
    • BP-58864
    • N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-5-methyl-2-oxopyrimidin-4-yl]benzamide
    • AMY41848
    • AKOS027328046
    • SCHEMBL261967
    • DTXSID401143394
    • AC-32235
    • CS-0159285
    • HY-138601
    • PD156742
    • WO03106645 PAGE: 62 claimed DNA
    • 77: PN: US20040005707 PAGE: 17 claimed DNA
    • Cytidine, N-benzoyl-5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2'-deoxy-5-Methyl-
    • DA-60433
    • N-{1-[(2R,4S,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-HYDROXYOXOLAN-2-YL]-5-METHYL-2-OXOPYRIMIDIN-4-YL}BENZAMIDE
    • 5'-DMT-N4-Bz-5-Me-dC
    • N-Benzoyl-5a(2)-O-[bis(4-methoxyphenyl)phenylmethyl]-2a(2)-deoxy-5-methylcytidine
    • MDL: MFCD00057965
    • Inchi: 1S/C38H37N3O7/c1-25-23-41(37(44)40-35(25)39-36(43)26-10-6-4-7-11-26)34-22-32(42)33(48-34)24-47-38(27-12-8-5-9-13-27,28-14-18-30(45-2)19-15-28)29-16-20-31(46-3)21-17-29/h4-21,23,32-34,42H,22,24H2,1-3H3,(H,39,40,43,44)/t32-,33+,34+/m0/s1
    • InChI Key: YWHPQMVQHSPNRU-LBFZIJHGSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)N1C(N=C(C(C)=C1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 647.26300
  • Monoisotopic Mass: 647.26315053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 11
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 119

Experimental Properties

  • Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (6.4E-5 g/L) (25 ºC),
  • PSA: 121.14000
  • LogP: 5.55130

5'-O-DMT-N4-Bz-5-Me-dC Pricemore >>

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5'-O-DMT-N4-Bz-5-Me-dC Production Method

5'-O-DMT-N4-Bz-5-Me-dC Suppliers

Amadis Chemical Company Limited
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(CAS:104579-03-5)5'-O-DMT-N4-Bz-5-Me-dC
Order Number:A1009165
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:08
Price ($):173.0/734.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:104579-03-5)5'-O-(4,4'-Dimethoxytrityl)-N4-benzoyl-5-methyl-2'-deoxycytidine
Order Number:NC8484
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:19
Price ($):Price inquiry
Email:sales@newcanbio.com

Additional information on 5'-O-DMT-N4-Bz-5-Me-dC

5'-O-DMT-N4-Bz-5-Me-dC (CAS No. 104579-03-5): A Comprehensive Guide to Its Properties and Applications

The compound 5'-O-DMT-N4-Bz-5-Me-dC (CAS No. 104579-03-5) is a modified nucleoside widely used in oligonucleotide synthesis, particularly in the field of pharmaceutical research and molecular biology. This chemically protected derivative of 5-methyl-2'-deoxycytidine plays a critical role in the production of antisense oligonucleotides, siRNA, and other therapeutic nucleic acids. Its unique structure, featuring a 4-benzoyl (N4-Bz) protecting group and a 5'-O-dimethoxytrityl (DMT) group, ensures high efficiency in solid-phase synthesis.

In recent years, the demand for modified nucleosides like 5'-O-DMT-N4-Bz-5-Me-dC has surged due to advancements in gene therapy and precision medicine. Researchers are increasingly focusing on oligonucleotide-based drugs to target previously undruggable diseases, making this compound a hot topic in biotech innovation. Its stability under automated synthesis conditions and compatibility with phosphoramidite chemistry further enhance its utility in high-throughput applications.

One of the most searched questions related to 5'-O-DMT-N4-Bz-5-Me-dC is: "How does this compound improve oligonucleotide yield?" The answer lies in its protecting group strategy. The DMT group prevents unwanted side reactions during chain elongation, while the N4-Bz group safeguards the exocyclic amine, ensuring high coupling efficiency. These features make it indispensable for synthesizing longer oligonucleotides with fewer errors—a key requirement for CRISPR guide RNAs and mRNA vaccines.

Another trending discussion revolves around scale-up challenges in GMP-grade oligonucleotide production. Here, 5'-O-DMT-N4-Bz-5-Me-dC stands out due to its batch-to-batch consistency and low impurity profile, addressing critical quality control concerns. Its use in large-scale synthesis aligns with the growing need for cost-effective nucleic acid therapeutics, particularly for rare genetic disorders.

From a storage and handling perspective, this compound requires anhydrous conditions and protection from light to maintain stability—a detail often queried in research forums. Proper lyophilization techniques and -20°C storage are recommended to extend shelf life. Such protocols are vital for academic labs and CDMOs (Contract Development and Manufacturing Organizations) working on next-generation therapeutics.

In summary, 5'-O-DMT-N4-Bz-5-Me-dC (CAS No. 104579-03-5) remains a cornerstone in nucleic acid chemistry, bridging the gap between basic research and clinical applications. Its role in enabling personalized medicine and RNA-based therapeutics ensures its relevance in an era dominated by biopharmaceutical breakthroughs.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:104579-03-5)5'-O-DMT-N4-Bz-5-Me-dC
A1009165
Purity:99%/99%
Quantity:5g/25g
Price ($):173.0/734.0
Email
NewCan Biotech Limited
(CAS:104579-03-5)5'-O-(4,4'-Dimethoxytrityl)-N4-benzoyl-5-methyl-2'-deoxycytidine
NC8484
Purity:97%
Quantity:10g
Price ($):Inquiry
Email